1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine

• IUPAC Name: 1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine
• InChI: InChI=1S/C19H22N2/c1-20-8-10-21(11-9-20)14-15-6-7-19-17(12-15)13-16-4-2-3-5-18(16)19/h2-7,12H,8-11,13-14H2,1H3
• InChI Key: KZKJQUPAQBXKNF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C19H22N2
• Molecular Weight: 278.4 g/mol

Description

1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has been synthesized for its various applications in the field of pharmacology and medicinal chemistry. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. The compound has also been shown to modulate the activity of dopamine receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. The compound has also been shown to have anxiolytic and antipsychotic effects, which may be related to its modulation of serotonin and dopamine receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine in lab experiments is its potential therapeutic applications. The compound has been extensively studied for its use in the treatment of various conditions, which may make it a promising candidate for further research. However, one limitation of using the compound in lab experiments is its potential toxicity. The compound has been shown to have neurotoxic effects in some studies, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine. One potential direction is to further investigate its potential therapeutic applications, particularly in the treatment of anxiety, depression, and schizophrenia. Another direction is to explore its potential use as an antipsychotic and anxiolytic agent. Additionally, further research is needed to better understand its mechanism of action and potential toxicity, which may inform its use in future applications.

Synthesis Methods

The synthesis of 1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine involves the reaction of 1-(9H-fluoren-2-ylmethyl)piperazine with methyl iodide. The reaction is typically carried out in the presence of a base such as potassium carbonate or sodium hydroxide. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(9H-fluoren-2-ylmethyl)-4-methylpiperazine has been used extensively in scientific research for its potential therapeutic applications. It has been studied for its use in the treatment of various conditions such as anxiety, depression, and schizophrenia. The compound has also been studied for its potential use as an antipsychotic and anxiolytic agent.